Cas no 120841-95-4 (3-Methyl-1-vinyl-1H-pyrazole-4-carbaldehyde)

• Product Name: 3-Methyl-1-vinyl-1H-pyrazole-4-carbaldehyde
• CAS No: 120841-95-4
• MF: C₇H₈N₂O
• MW: 136.15122127533
• MDL: MFCD03167206
• CID: 1073510
• PubChem ID: 1114621
• Update Time: 2025-04-20

3-Methyl-1-vinyl-1H-pyrazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-Methyl-1-vinyl-1H-pyrazole-4-carbaldehyde
• 1-ethenyl-3-methylpyrazole-4-carbaldehyde
• 3-methyl-1-vinyl-1H-pyrazole-4-carbaldehyde(SALTDATA: FREE)
• CHEMBRDG-BB 6895096
• CHEMBRDG-BB 4009472
• AKOS000509741
• DTXSID00360459
• DB-028012
• VEA84195
• 3-Methyl-1-vinyl-1H-pyrazole-4-carbaldehyde, AldrichCPR
• MFCD03167206
• 120841-95-4
• BS-36681
• CS-0365935

• MDL： MFCD03167206
• Inchi： 1S/C7H8N2O/c1-3-9-4-7(5-10)6(2)8-9/h3-5H,1H2,2H3
• InChI Key： MGWNBNOCZFGASD-UHFFFAOYSA-N
• SMILES： O=CC1=CN(C=C)N=C1C

Computed Properties

• Exact Mass: 136.06400
• Monoisotopic Mass: 136.063663g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 34.9Ų

Experimental Properties

• PSA: 34.89000
• LogP: 1.10450

3-Methyl-1-vinyl-1H-pyrazole-4-carbaldehyde Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT